Cas no 2277028-48-3 ((2R)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid)

• Product Name: (2R)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid
• CAS No: 2277028-48-3
• MF: C₆H₈F₃NO₃
• MW: 199.12783241272
• CID: 5829942
• PubChem ID: 94520531
• Update Time: 2025-05-27

(2R)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2277028-48-3
• EN300-5878396
• (2R)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid

• Inchi： 1S/C6H8F3NO3/c1-3(4(11)12)10(2)5(13)6(7,8)9/h3H,1-2H3,(H,11,12)/t3-/m1/s1
• InChI Key： NJUBIYRMKKIGLM-GSVOUGTGSA-N
• SMILES： FC(C(N(C)[C@@H](C(=O)O)C)=O)(F)F

Computed Properties

• Exact Mass: 199.04562760g/mol
• Monoisotopic Mass: 199.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.6Ų

Additional information on (2R)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid

Comprehensive Overview of (2R)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid (CAS No. 2277028-48-3)

The compound (2R)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid, identified by its CAS No. 2277028-48-3, is a specialized chiral molecule with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoroacetamido group and propanoic acid backbone, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this molecule due to its potential in drug discovery and material science.

One of the key reasons for the growing attention toward (2R)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid is its role in the development of chiral drugs. The R-configuration of the molecule enhances its stereoselectivity, which is critical for optimizing drug efficacy and reducing side effects. Recent studies highlight its utility in designing enzyme inhibitors and receptor modulators, aligning with the current trend toward precision medicine. Additionally, its trifluoromethyl group contributes to improved metabolic stability, a hot topic in modern medicinal chemistry.

From a synthetic perspective, CAS No. 2277028-48-3 is often utilized in asymmetric catalysis and peptide mimetics. Its compatibility with green chemistry principles, such as reduced solvent use and lower energy consumption, makes it an attractive candidate for sustainable manufacturing processes. This aligns with the global push for environmentally friendly synthesis, a frequently searched topic among chemists and environmental scientists.

Another area of interest is the compound's potential in agrochemical formulations. The trifluoroacetamido moiety has been linked to enhanced pesticidal activity, which is particularly relevant given the rising demand for high-efficiency crop protection agents. As climate change and food security dominate global discussions, innovations in agrochemicals derived from molecules like (2R)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid are gaining traction.

Analytical characterization of CAS No. 2277028-48-3 typically involves advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure high purity and accurate stereochemical assignment, which are essential for regulatory compliance and industrial applications. The compound's stability under various conditions is also a subject of ongoing research, addressing common queries about its storage and handling.

In summary, (2R)-2-(2,2,2-trifluoro-N-methylacetamido)propanoic acid (CAS No. 2277028-48-3) represents a versatile and scientifically significant molecule. Its applications span pharmaceuticals, agrochemicals, and material science, making it a focal point for researchers exploring chiral synthesis and sustainable chemistry. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.